Cas no 2870673-48-4 (Tert-butyl 5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate)

• Product Name: Tert-butyl 5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate
• CAS No: 2870673-48-4
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 6278403
• PubChem ID: 165968076
• Update Time: 2025-10-31

Tert-butyl 5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2870673-48-4
• EN300-39855778
• tert-butyl 5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate
• tert-butyl 5-oxo-7,8-dihydro-6H-naphthalene-1-carboxylate
• Tert-butyl 5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate

• Inchi： 1S/C15H18O3/c1-15(2,3)18-14(17)12-8-4-7-11-10(12)6-5-9-13(11)16/h4,7-8H,5-6,9H2,1-3H3
• InChI Key： SZPAPIWZGABUDG-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC2C(CCCC=21)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 246.125594432g/mol
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.4Ų

Additional information on Tert-butyl 5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate

Tert-butyl 5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate (CAS No: 2870673-48-4)

Tert-butyl 5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate is a compound with the CAS registry number 2870673-48-4. This compound belongs to the class of organic compounds known as naphthaleenes derivatives. The structure of this compound consists of a naphthalene ring system with a ketone group at position 5 and a tert-butyl ester group at position 1. The presence of the tert-butyl group suggests that this compound may have applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of Tert-butyl 5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate involves a series of organic reactions. One common approach is the Friedel-Crafts acylation reaction followed by esterification. The naphthalene ring undergoes acylation at the alpha position to form the ketone group. Subsequent esterification with tert-butanol yields the final product. The reaction conditions are optimized to ensure high yield and purity of the product.

Recent studies have highlighted the potential of Tert-butyl 5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate in drug discovery. The compound has shown promising results in preclinical models for its anti-inflammatory and antioxidant properties. Researchers have found that the tert-butyl ester group enhances the bioavailability of the compound when administered orally. This makes it a potential candidate for developing new therapeutic agents targeting chronic inflammatory diseases.

In addition to its pharmaceutical applications, Tert-butyl 5-oxo-5,6,7,8-tetrahydronaphthalene-1-carboxylate has also been explored in materials science. The compound exhibits unique electronic properties due to its conjugated naphthalene system and ester functionality. These properties make it suitable for use in organic electronics and optoelectronic devices such as light-emitting diodes (LEDs) and photovoltaic cells.

The latest research on this compound has focused on its role in catalytic processes. Scientists have discovered that Tert-butyl 5-oxo-substituted naphthaleenes can act as efficient catalysts in various organic transformations. For instance, the compound has been used as a ligand in transition metal-catalyzed reactions such as cross-couplings and cycloadditions. Its ability to stabilize metal centers makes it a valuable tool in asymmetric catalysis.

In terms of environmental impact, studies have shown that Tert-butyl 5-oxo derivatives are biodegradable under certain conditions. This is an important consideration for their application in sustainable chemistry practices. Researchers are currently investigating methods to enhance the biodegradability of these compounds further while maintaining their desired chemical properties.

The versatility of Tert-butyl 5-oxo derivatives lies in their ability to undergo various chemical modifications. For example, hydrolysis of the ester group can yield the corresponding carboxylic acid derivative. This opens up possibilities for further functionalization and tailoring the compound's properties according to specific applications.

In conclusion, Tert-butyl 5-oxo derivatives represent an important class of compounds with diverse applications across multiple disciplines. From drug discovery to materials science and catalysis, these compounds continue to attract significant research attention due to their unique chemical properties and potential for innovation.